Cas no 295349-70-1 (1-ethyl-4-(5-nitro-2-pyridinyl)-Piperazine)
295349-70-1 structure
Product Name:1-ethyl-4-(5-nitro-2-pyridinyl)-Piperazine
CAS No:295349-70-1
MF:C11H16N4O2
MW:236.270341873169
CID:1110456
PubChem ID:2848980
Update Time:2025-04-20
1-ethyl-4-(5-nitro-2-pyridinyl)-Piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4-(5-nitro-2-pyridinyl)-Piperazine
- 1-ethyl-4-(5-nitropyridin-2-yl)piperazine
- SR-01000210787
- Oprea1_618174
- 1-Ethyl-4-(5-nitro-pyridin-2-yl)-piperazine
- Cambridge id 5487459
- AB00086848-01
- 1-ethyl-4-(5-nitro pyridin-2-yl)piperazine
- SR-01000210787-1
- SCHEMBL1682842
- SYRNFCTUTWHXPO-UHFFFAOYSA-N
- 295349-70-1
- DB-312146
-
- Inchi: 1S/C11H16N4O2/c1-2-13-5-7-14(8-6-13)11-4-3-10(9-12-11)15(16)17/h3-4,9H,2,5-8H2,1H3
- InChI Key: SYRNFCTUTWHXPO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=C(C=C1)N1CCN(CC)CC1)=O
Computed Properties
- Exact Mass: 236.12732577g/mol
- Monoisotopic Mass: 236.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 65.2Ų
1-ethyl-4-(5-nitro-2-pyridinyl)-Piperazine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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